3-Hydroxy-4-(methylthio)benzamide

• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 3-hydroxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C8H9NO2S/c1-12-7-3-2-5(8(9)11)4-6(7)10/h2-4,10H,1H3,(H2,9,11)
• InChI Key: GZKWCRIESSZWDC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)C(=O)N)O

Description

3-Hydroxy-4-(methylthio)benzamide is a benzamide derivative featuring a hydroxyl group at the 3-position and a methylthio (-SCH₃) group at the 4-position of the benzene ring. The methylthio group confers unique electronic and steric properties, influencing solubility, reactivity, and biological activity. This compound’s synthesis likely involves regioselective substitution or cyclization strategies, as seen in related benzamide derivatives ().

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-hydroxy-4-(methylsulfanyl)benzamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-hydroxybenzoic acid and 4-(methylsulfanyl)aniline.

Condensation Reaction: The carboxylic acid group of 3-hydroxybenzoic acid is activated using a coupling reagent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base such as triethylamine. This is followed by the addition of 4-(methylsulfanyl)aniline to form the amide bond.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain pure 3-hydroxy-4-(methylsulfanyl)benzamide.

Industrial Production Methods: Industrial production methods for 3-hydroxy-4-(methylsulfanyl)benzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 3-Hydroxy-4-(methylsulfanyl)benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as PCC (pyridinium chlorochromate) or KMnO4 (potassium permanganate).

Reduction: The amide group can be reduced to an amine using reducing agents like LiAlH4 (lithium aluminum hydride).

Substitution: The methylsulfanyl group can undergo nucleophilic substitution reactions with reagents such as alkyl halides.

Common Reagents and Conditions:

Oxidation: PCC, KMnO4

Reduction: LiAlH4

Substitution: Alkyl halides

Major Products Formed:

Oxidation: 3-oxo-4-(methylsulfanyl)benzamide

Reduction: 3-hydroxy-4-(methylsulfanyl)aniline

Substitution: Various substituted benzamides depending on the alkyl halide used

Scientific Research Applications

Chemistry: 3-Hydroxy-4-(methylsulfanyl)benzamide is used as a building block in the synthesis of more complex organic molecules. Its unique functional groups allow for diverse chemical modifications, making it valuable in organic synthesis.

Biology: In biological research, this compound is studied for its potential antimicrobial and anticancer properties. It has shown activity against various bacterial strains and cancer cell lines, making it a candidate for drug development .

Medicine: Due to its biological activities, 3-hydroxy-4-(methylsulfanyl)benzamide is being investigated as a potential therapeutic agent. Its ability to inhibit certain enzymes and pathways involved in disease processes makes it a promising candidate for further drug development.

Industry: In the industrial sector, this compound is used in the development of new materials with specific properties. Its functional groups allow for the creation of polymers and other materials with unique characteristics.

Mechanism of Action

The mechanism of action of 3-hydroxy-4-(methylsulfanyl)benzamide involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects. Additionally, it can interfere with cancer cell proliferation by targeting key signaling pathways involved in cell growth and survival .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents at positions 3 and 4 significantly alter physical and chemical properties:

Compound	Substituents (Position)	Melting Point (°C)	Key Properties	Reference
3-Hydroxy-4-(methylthio)benzamide	-OH (3), -SCH₃ (4)	Not reported	High polarity due to -OH; moderate lipophilicity from -SCH₃	Inferred
3-Fluoro-4-(methylthio)benzamide	-F (3), -SCH₃ (4)	170–173	Enhanced lipophilicity; electron-withdrawing -F group
3-Hydroxy-4-methylbenzamide	-OH (3), -CH₃ (4)	Not reported	Lower lipophilicity compared to -SCH₃ analogs
N-{1-[[2-[5-(4-Chlorobenzylidene)...}benzamide (17)	-Cl, thiazolidinone moiety	200	Antimicrobial activity (29% yield)

• Electronic Effects : The -SCH₃ group is weakly electron-donating, contrasting with the electron-withdrawing -F substituent in 3-fluoro-4-(methylthio)benzamide . This difference impacts reactivity in cyclization reactions ().
• Solubility : Hydroxyl groups enhance water solubility, whereas methylthio groups increase lipid solubility, affecting bioavailability.

Analytical Challenges

Structural similarities among benzamide derivatives (e.g., -OH vs. -SCH₃ vs. -F) complicate differentiation in forensic and pharmaceutical analyses (). Techniques like NMR and MS () are critical for distinguishing substituents.